N-(3,4-dimethylphenyl)-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide

• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C18H20N2O4S/c1-12-8-9-14(10-13(12)2)19-18(21)17-11-20(25(3,22)23)15-6-4-5-7-16(15)24-17/h4-10,17H,11H2,1-3H3,(H,19,21)
• InChI Key: AUBZGWUNYRORKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CN(C3=CC=CC=C3O2)S(=O)(=O)C)C

Description

N-(3,4-DIMETHYLPHENYL)-4-METHANESULFONYL-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE is a complex organic compound that belongs to the class of benzoxazines Benzoxazines are known for their diverse applications in various fields, including materials science, pharmaceuticals, and organic synthesis

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-DIMETHYLPHENYL)-4-METHANESULFONYL-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Benzoxazine Ring: The initial step involves the cyclization of a suitable precursor, such as an aniline derivative, with formaldehyde and a phenol derivative under acidic conditions to form the benzoxazine ring.

Introduction of the Methanesulfonyl Group: The next step involves the sulfonylation of the benzoxazine ring using methanesulfonyl chloride in the presence of a base like triethylamine.

Carboxamide Formation: